BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Fundamental
Properties of Tantalum-180m

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tantalum-180

Cat. No.: B1222186

Abstract

Tantalum-180m (18°™Ta) stands as a unique anomaly in nuclear physics. It is the only naturally
occurring nuclear isomer, possessing a metastable excited state that has, to date, never been
observed to decay.[1][2] Its remarkable stability, with a half-life exceeding the age of the
universe by many orders of magnitude, presents both a significant challenge to experimental
physics and a unique opportunity to probe the limits of nuclear structure theories.[3][4] This
document provides a comprehensive overview of the fundamental properties of 18°mTa,
detailing its decay characteristics, nucleosynthetic origins, and the sophisticated experimental
protocols designed to detect its elusive decay. While direct applications in drug development
are not documented, the extreme stability and unique nuclear structure of 18°™Ta make it a
subject of intense interest for fundamental research, with potential implications for fields
requiring ultra-stable isotopes.

Core Nuclear Properties

180mTa is the rarest primordial isotope found in nature, accounting for a mere 0.012% of natural
tantalum.[5][6] Its existence is entirely in the form of a nuclear isomer, an excited state of the
180Ta nucleus. The ground state of 18°Ta, by contrast, is highly unstable, with a half-life of only
about 8.15 hours.[7][8] The profound stability of the metastable isomer is attributed to its high
nuclear spin, which severely hinders its decay to the low-spin ground state.

The core properties of both the metastable isomer (18°™Ta) and the ground state (18°9Ta) are
summarized below for comparison.
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Table 1: Quantitative Properties of Tantalum-180 Isomer and Ground State

Tantalum-180g (Ground

Property Tantalum-180m (Isomer)
State)
] > 4.5 x 1016 years (Lower

Half-Life o ~8.15 hours[7][8]
Limit)[3][9]

Natural Abundance 0.012%[5][10] Not naturally present

Spin and Parity (Jm) 9-[11] 1+[8][12]

o 76.79 keV (above ground o

Excitation Energy 0 keV (by definition)
state)[11]
B~ decay, Electron Capture

Decay Modes (Predicted) (EC), Isomeric Transition (IT) B~ decay (15%), EC (85%)[8]
[3][13]

Isotopic Mass 179.9474684 u[11] 179.9474684 u (for the atom)

Magnetic Dipole Moment 4.825 uN[11]

Decay Scheme and Stability

The extraordinary longevity of 18°MTa is a direct consequence of its nuclear structure. The
isomer has a high spin (97), whereas the ground state has a very low spin (1%).[8][11] Decay
via isomeric transition (the release of a gamma-ray) is highly forbidden because it would
require the emitted photon to carry away a large amount of angular momentum (8 units), a
process with an extremely low probability.[5]

Therefore, the predicted decay of 18°™Ta is expected to proceed through beta decay to
Hafnium-180 (18°Hf) or electron capture to Tungsten-180 (*8°W).[3] However, these decay paths
are also highly suppressed, leading to the exceptionally long partial half-lives that scientists are
attempting to measure.
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Predicted Decay Scheme of Tantalum-180m

4 Tantalum-180 )

Jn=9"

E =76.79 keV

I -
lf;)r:zieiirécn B~ Decay Elegtron Capture

(High|y Forbidden) (Unobserved) (Ynobserved)

v

/Hafni m-180\

Tungsten-180\
1809Ta
Ju=1% 180V (stable) 180Hf (stable)
T%=8.15h /
NG _/

Click to download full resolution via product page
Predicted decay pathways for the 18°MTa isomer.

Nucleosynthesis

The origin of 18MTa in the cosmos is a long-standing puzzle.[3] It is bypassed by the primary
stellar nucleosynthesis pathways, the s-process (slow neutron capture) and r-process (rapid
neutron capture), which are responsible for producing the majority of heavy elements.[12]
Several theories have been proposed, including:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1222186?utm_src=pdf-body-img
https://www.sciencenews.org/article/rarest-nucleus-reluctant-decay
https://www.researchgate.net/publication/321673855_The_curious_case_of_tantalum_180
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222186?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The v-process: Production via neutrino interactions with other nuclei in the intense
environment of a core-collapse supernova.[14]

The p-process/y-process: Photodisintegration reactions in supernovae that could create
180mTg from heavier seed nuclei.

Thermal Excitation: In hot stellar environments, there could be a thermal coupling between
the ground and isomeric states, allowing for its production and survival under specific
conditions.[15]

Understanding the precise mechanism of its formation is a key area of research that the

observed natural abundance of 18°"Ta helps to constrain.[16]

Experimental Protocols for Decay Detection

The primary challenge in measuring the half-life of 18°™Ta is its incredibly slow decay rate. Any

potential signal is easily overwhelmed by natural background radiation. Consequently,

experiments are designed around two core principles: maximizing the signal by using a large

sample mass and minimizing the background through extensive shielding and careful material

selection.[6]

Key Methodologies: Low-Background Gamma
Spectroscopy

Deep Underground Laboratories: To shield against cosmic rays, which create significant
background noise, experiments are located deep underground.[2][7] Prominent facilities
include the Sanford Underground Research Facility (SURF) in the US and the HADES
laboratory in Belgium.[2][3]

High-Purity Materials: The detector itself and all surrounding shielding are constructed from
materials with extremely low intrinsic radioactivity, such as ultra-pure germanium for the
detectors and oxygen-free high thermal conductivity (OFHC) copper.[9]

Large Sample Mass: To increase the probability of observing a decay within a reasonable
timeframe, experiments use the largest possible mass of tantalum. The Majorana
Demonstrator experiment, for instance, utilizes over 17 kilograms of natural tantalum.[2][17]
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e High-Purity Germanium (HPGe) Detectors: These detectors are chosen for their excellent
energy resolution, which allows scientists to look for the precise energy signature (gamma
rays) expected from the decay of 18°™mTa.[7][9] Often, the tantalum sample is sandwiched
between multiple detectors to capture any emitted radiation with high efficiency.[7]

o Data Acquisition and Analysis: The detectors are run continuously for months or even years.
[3][4] The resulting energy spectra are meticulously analyzed for any statistically significant
peak at the energies corresponding to the decay products of 18°MTa, above the expected
background.

Workflow for 12°mTa Half-Life Measurement

Experimental Setup
1. Tantalum Sample Surround Sample 2. HPGe Detectors Enclose in 3. Passive & Active Shielding Locate in 4. Deep Underground Lab
(Large Mass, e.g., >17 kg) (High Energy Resolution) (Copper, Lead, Muon Veto) (Cosmic Ray Shielding)
Data Process ///
5. Long-Term Data Acquisition 6. Energy Spectrum Analysis 7. Set Half-Life Limit //’
(Months to Years) (Search for Decay Signature) (Statistical Analysis) 7

Click to download full resolution via product page

Generalized workflow for modern 18°™Ta decay experiments.

Relevance and Future Outlook

While 18°MTa has no current applications in pharmacology or drug development, its study is of
paramount importance to fundamental science.

o Nuclear Structure: Its extreme stability provides a unique test case for nuclear models,
particularly those dealing with "spin traps" and highly forbidden transitions.[4][13]

» Astrophysics: A definitive measurement of its half-life and decay branches would provide
crucial constraints on models of stellar nucleosynthesis.[14]

o Dark Matter Research: The stored energy in the isomer makes it a novel target for detecting
interactions with low-energy dark matter candidates, which could trigger its decay and
produce an observable signal.[18]
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Future experiments aim to increase sensitivity by orders of magnitude, pushing the lower limit
on the half-life into the 1018 to 10%° year range, which may finally allow for the first direct
observation of its decay.[4][19] This tantalizing prospect continues to drive innovation in low-
background experimental techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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